Cas no 111461-08-6 (5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-)

• Product Name: 5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-
• CAS No: 111461-08-6
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 1198198
• Update Time: 2024-08-05

5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 2-(2-chlorobenzoyl)-3-methyl-

• Inchi： 1S/C11H8ClNO3/c1-7-6-10(14)16-13(7)11(15)8-4-2-3-5-9(8)12/h2-6H,1H3
• InChI Key： OFUZGJPNFOWZAC-UHFFFAOYSA-N
• SMILES： O1C(=O)C=C(C)N1C(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 237.01934

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Melting Point: 130-131 °C
• Boiling Point: 349.7±44.0 °C(Predicted)
• PSA: 46.61
• pka: -3.70±0.40(Predicted)